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Compound of Interest

1,2-Dioleoyl-3-myristoyl-rac-
Compound Name:
glycerol

cat. No.: B3026073

Technical Guide: 1,2-Dioleoyl-3-myristoyl-rac-
glycerol

This document provides essential physicochemical data and a structural overview of 1,2-
Dioleoyl-3-myristoyl-rac-glycerol, a triacylglycerol of interest in lipidomic research.

Physicochemical Properties

The fundamental molecular properties of 1,2-Dioleoyl-3-myristoyl-rac-glycerol are
summarized below. These values are critical for experimental design, analytical method
development, and computational modeling.

Property Value Source

Molecular Formula Cs3Hos06 PubChem[1]

MedchemExpress.com[2],

Molecular Weight 831.34 g/mol
PubChem[1]

1,2-Olein-3-myristin;
Synonyms MedchemExpress.com[2]
TG(18:1/18:1/14:0)

Determination of Physicochemical Properties
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The molecular weight and formula of complex lipids such as 1,2-Dioleoyl-3-myristoyl-rac-
glycerol are determined through standard, high-precision analytical techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. High-resolution mass spectrometry (HRMS) provides a highly accurate mass
measurement, which can be used to confirm the elemental composition and thus the
molecular formula.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the precise molecular structure, confirming the identity and position of the fatty acid chains
on the glycerol backbone.

o Chromatographic Analysis: Techniques such as Gas Chromatography (GC) and High-
Performance Liquid Chromatography (HPLC) are used to purify the compound and, when
coupled with a mass spectrometer (e.g., GC-MS or LC-MS), confirm its identity and purity.

Molecular Structure and Composition

1,2-Dioleoyl-3-myristoyl-rac-glycerol is a triacylglycerol, a class of lipids composed of a
central glycerol backbone esterified with three fatty acids. In this specific molecule, the sn-1
and sn-2 positions are occupied by oleic acid, an 18-carbon monounsaturated fatty acid (18:1),
while the sn-3 position is occupied by myristic acid, a 14-carbon saturated fatty acid (14:0)[3].
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Caption: Logical diagram of molecular components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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